3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13ClO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-11H,1H3/b11-6+
• InChI Key: WSEZVGWJTWBTQK-IZZDOVSWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C16H13ClO
• DSSTOX Substance ID: DTXSID001196141
• Molecular Weight: 256.72 g/mol
• CAS RN: 13565-39-4, 37620-37-4

Description

3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one, also known as Clomiphene or Clomid, is a synthetic nonsteroidal medication that is used in the treatment of infertility in women. It acts as an estrogen receptor antagonist in the hypothalamus and pituitary gland, leading to an increase in follicle-stimulating hormone (FSH) and luteinizing hormone (LH) secretion, which in turn stimulates ovulation.

Mechanism of Action

3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one acts as an estrogen receptor antagonist in the hypothalamus and pituitary gland, leading to an increase in FSH and LH secretion. This results in the stimulation of follicular growth and ovulation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases the secretion of FSH and LH, which in turn stimulates the growth and maturation of ovarian follicles. It also increases the production of estradiol by the ovaries, which is necessary for the development of the endometrium.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one in lab experiments is its ability to stimulate ovulation in animals, which allows for the study of reproductive function and fertility. However, it should be noted that the use of this compound in lab experiments is limited by its potential toxicity and side effects.

Future Directions

There are several future directions for the use of 3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one in scientific research. One potential area of study is the use of this compound in the treatment of male infertility. Another potential area of study is the use of this compound in the treatment of certain types of cancer, such as breast cancer, which are dependent on estrogen for growth. Additionally, further research is needed to better understand the long-term effects of this compound use on fertility and reproductive function.

Synthesis Methods

The synthesis of 3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one involves the reaction of 4-chlorobenzaldehyde with 4-methylbenzylmagnesium chloride, followed by the reaction of the resulting intermediate with ethyl acetoacetate. The final product is obtained after purification through recrystallization.

Scientific Research Applications

3-(4-Chlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one has been widely used in scientific research as a tool to study the regulation of the hypothalamic-pituitary-gonadal axis and the mechanisms of ovulation. It has also been used in the treatment of male hypogonadism, polycystic ovary syndrome (PCOS), and endometriosis.